3-[(5-chloro-2-methylphenyl)amino]-1-(3-pyridinyl)-2-buten-1-one

• IUPAC Name: (E)-3-(5-chloro-2-methylanilino)-1-pyridin-3-ylbut-2-en-1-one
• InChI: InChI=1S/C16H15ClN2O/c1-11-5-6-14(17)9-15(11)19-12(2)8-16(20)13-4-3-7-18-10-13/h3-10,19H,1-2H3/b12-8+
• InChI Key: YOOCBIQQGXPNQW-XYOKQWHBSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=CC(=O)C2=CN=CC=C2)C
• Isomeric SMILES: CC1=C(C=C(C=C1)Cl)N/C(=C/C(=O)C2=CN=CC=C2)/C
• Molecular Formula: C16H15ClN2O
• Molecular Weight: 286.75 g/mol

Description

3-[(5-chloro-2-methylphenyl)amino]-1-(3-pyridinyl)-2-buten-1-one is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known by its chemical name, C16H14ClN3O, and is commonly referred to as "compound X" in scientific literature. In

Mechanism of Action

The mechanism of action of 3-[(5-chloro-2-methylphenyl)amino]-1-(3-pyridinyl)-2-buten-1-one is not fully understood, but it is believed to involve the binding of the compound to specific proteins in cells. This binding may alter the activity of these proteins, leading to changes in cellular processes and functions.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects on cells and organisms. For example, this compound has been shown to induce apoptosis (cell death) in certain cancer cells, suggesting a potential role in cancer therapy. Additionally, this compound has been shown to modulate the activity of certain enzymes and receptors in cells, which could have implications for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(5-chloro-2-methylphenyl)amino]-1-(3-pyridinyl)-2-buten-1-one in lab experiments is its fluorescent properties, which allow for real-time visualization of cellular processes. Additionally, this compound has been shown to selectively bind to certain proteins, making it a useful tool for studying the activity of these proteins. However, one limitation of using this compound is its complex synthesis method, which may make it difficult to obtain in large quantities for certain experiments.

Future Directions

There are several potential future directions for the study of 3-[(5-chloro-2-methylphenyl)amino]-1-(3-pyridinyl)-2-buten-1-one. One area of interest is the development of new fluorescent probes based on this compound for imaging cellular processes. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, the synthesis method for this compound could be optimized to make it more accessible for use in lab experiments.

Synthesis Methods

The synthesis of 3-[(5-chloro-2-methylphenyl)amino]-1-(3-pyridinyl)-2-buten-1-one is a complex process that involves multiple steps. One common synthesis method involves the reaction of 5-chloro-2-methylaniline with 3-pyridinecarboxaldehyde in the presence of a catalyst to form an intermediate compound. This intermediate is then reacted with ethyl acetoacetate to yield the final product.

Scientific Research Applications

3-[(5-chloro-2-methylphenyl)amino]-1-(3-pyridinyl)-2-buten-1-one has been studied for its potential applications in scientific research. One area of interest is its potential as a fluorescent probe for detecting and imaging cellular processes. This compound has been shown to selectively bind to certain proteins in cells, allowing researchers to visualize the location and activity of these proteins in real-time.